2-Chloro-5-(4-chloro-3-methylphenyl)phenol

• IUPAC Name: 2-chloro-5-(4-chloro-3-methylphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-6-9(2-4-11(8)14)10-3-5-12(15)13(16)7-10/h2-7,16H,1H3
• InChI Key: KMQNTIQSPQTNSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=C(C=C2)Cl)O)Cl
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID50686010
• Molecular Weight: 253.12 g/mol
• CAS No.: 1261955-82-1

Description

2-Chloro-5-(4-chloro-3-methylphenyl)phenol: is an organic compound that belongs to the class of chlorinated phenols. It is characterized by the presence of two chlorine atoms and a methyl group attached to a biphenyl structure. This compound is known for its antimicrobial properties and is used in various industrial and pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-5-(4-chloro-3-methylphenyl)phenol can be achieved through several methods. One common method involves the Suzuki-Miyaura coupling reaction . This reaction typically uses a palladium catalyst to couple a boronic acid with an aryl halide under mild conditions . The reaction conditions often include the use of a base such as potassium carbonate and a solvent like toluene or ethanol.

Industrial Production Methods: In industrial settings, the production of this compound may involve the chlorination of 3-methylphenol followed by further reactions to introduce the second chlorine atom and the phenol group . The process is optimized for high yield and purity, often involving multiple purification steps such as recrystallization and distillation.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, often using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride.

Substitution: The compound can participate in electrophilic aromatic substitution reactions, where the chlorine atoms can be replaced by other substituents under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide in the presence of a catalyst like titanium dioxide.

Reduction: Sodium borohydride in an alcohol solvent.

Substitution: Halogenation reactions using chlorine gas or bromine in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: Formation of chlorinated quinones.

Reduction: Formation of dechlorinated phenols.

Substitution: Formation of various substituted biphenyl derivatives.

Scientific Research Applications

Chemistry: 2-Chloro-5-(4-chloro-3-methylphenyl)phenol is used as a starting material in the synthesis of more complex organic molecules. It is also used in the study of reaction mechanisms and the development of new synthetic methodologies .

Biology: This compound exhibits antimicrobial properties and is used in the formulation of disinfectants and antiseptics. It is effective against a wide range of bacteria and fungi .

Medicine: In the pharmaceutical industry, it is used as a preservative in various medicinal products. Its antimicrobial properties help in preventing contamination and extending the shelf life of products .

Industry: The compound is used in the production of coatings, adhesives, and other materials where antimicrobial properties are desired. It is also used as an additive in metalworking fluids to prevent microbial growth .

Mechanism of Action

The antimicrobial action of 2-Chloro-5-(4-chloro-3-methylphenyl)phenol is primarily due to its ability to disrupt the cell membranes of microorganisms. The compound interacts with the lipid bilayer, causing leakage of cellular contents and ultimately leading to cell death . It also inhibits the activity of certain enzymes essential for microbial growth and replication.

Comparison with Similar Compounds

4-Chloro-3-methylphenol:

2-Chloro-5-methylphenol: This compound is structurally similar but lacks the additional chlorine atom on the biphenyl structure.

Chloroxylenol: Known for its use in antiseptics like Dettol, it has a similar structure but with additional methyl groups.

Uniqueness: 2-Chloro-5-(4-chloro-3-methylphenyl)phenol is unique due to its specific substitution pattern, which enhances its antimicrobial efficacy compared to other similar compounds. Its dual chlorine atoms and the presence of a methyl group contribute to its stability and reactivity in various chemical reactions.